4-chloro-1-(4-methylphenyl)-N-propyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-chloro-2-(4-methylphenyl)-N-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H16ClN3O/c1-3-8-16-14(19)13-12(15)9-17-18(13)11-6-4-10(2)5-7-11/h4-7,9H,3,8H2,1-2H3,(H,16,19)
• InChI Key: DMEADVRFQJABRK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(C=NN1C2=CC=C(C=C2)C)Cl
• Molecular Formula: C14H16ClN3O
• Molecular Weight: 277.75 g/mol
• CAS No.: 321571-53-3

Description

4-chloro-1-(4-methylphenyl)-N-propyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C14H16ClN3O and its molecular weight is 277.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity of Pyrazole Derivatives

Pyrazoles, including compounds like 4-chloro-1-(4-methylphenyl)-N-propyl-1H-pyrazole-5-carboxamide, are pharmacophores critical in various biologically active compounds. They serve as synthons in organic synthesis and exhibit widespread biological activities like anticancer, analgesic, anti-inflammatory, and antimicrobial effects. Techniques involving condensation followed by cyclization have successfully synthesized these derivatives, highlighting their medicinal chemistry importance due to their role as bioactive heterocycles (Dar & Shamsuzzaman, 2015).

Pyrazole Carboxylic Acid Derivatives in Medicinal Chemistry

Pyrazole carboxylic acid derivatives, a class to which this compound belongs, are prominent in medicinal chemistry due to their various biological activities. These activities include antimicrobial, anticancer, inflammatory, antidepressant, antifungal, anti-tubercular, and antiviral properties. The review by A. Cetin (2020) emphasizes the synthesis of these derivatives and their significant biological applications, offering insights for the development of new therapeutic agents (Cetin, 2020).

Structural and Chemical Significance

The compound this compound, as part of the pyrazole class, plays a crucial role in the synthesis and chemical transformations of various heterocycles. Its structural and chemical properties enable the creation of innovative compounds with potential biological applications. The chemical reactivity and the role of pyrazole derivatives in synthesizing diverse heterocyclic compounds are well-documented, indicating their value in chemical research and drug development (Gomaa & Ali, 2020).

Mechanism of Action

Target of Action

It is structurally similar to cyazofamid , a fungicide that inhibits all stages of fungal development .

Mode of Action

Cyazofamid, a structurally similar compound, works by inhibiting all stages of fungal development . This suggests that 4-chloro-1-(4-methylphenyl)-N-propyl-1H-pyrazole-5-carboxamide might have a similar mode of action.

Biochemical Pathways

Given its structural similarity to cyazofamid, it might affect similar biochemical pathways involved in fungal development .

Result of Action

Based on its structural similarity to cyazofamid, it might have similar effects, such as inhibiting fungal development .

Action Environment

Cyazofamid, a structurally similar compound, is noted to have low aqueous solubility, unlikely to leach to groundwater, and is volatile . These properties might be influenced by environmental factors such as temperature, pH, and soil composition.